4'-Isopropylisoflavone

• CAS No.: 36136-92-2
• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: 3-(4-propan-2-ylphenyl)chromen-4-one
• InChI: InChI=1S/C18H16O2/c1-12(2)13-7-9-14(10-8-13)16-11-20-17-6-4-3-5-15(17)18(16)19/h3-12H,1-2H3
• InChI Key: AEWGNLRDPNOCSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=COC3=CC=CC=C3C2=O

Description

4’-Isopropylisoflavone is a member of the isoflavone family, which are naturally occurring compounds found predominantly in leguminous plants. Isoflavones are known for their phytoestrogenic properties, meaning they can mimic the action of estrogens in the human body. This compound, like other isoflavones, has garnered attention for its potential health benefits and applications in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4’-Isopropylisoflavone typically involves the condensation of appropriate phenolic compounds with isopropyl-substituted benzaldehydes. The reaction conditions often include the use of acidic or basic catalysts to facilitate the condensation reaction. Common solvents used in these reactions include ethanol or methanol, and the reactions are typically carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods: Industrial production of 4’-Isopropylisoflavone may involve similar synthetic routes but on a larger scale. Techniques such as continuous flow synthesis can be employed to enhance the efficiency and yield of the compound. Additionally, purification methods like crystallization or chromatography are used to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: 4’-Isopropylisoflavone can undergo various chemical reactions, including:

Oxidation: This reaction can lead to the formation of quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the isoflavone into its corresponding dihydro derivatives.

Substitution: Electrophilic substitution reactions can introduce different functional groups into the aromatic ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (e.g., bromine) or nitrating agents (e.g., nitric acid) can be used under controlled conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce dihydroisoflavones.

Scientific Research Applications

4’-Isopropylisoflavone has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of various bioactive compounds.

Biology: Studies have explored its role in modulating biological pathways, particularly those related to estrogenic activity.

Medicine: Due to its phytoestrogenic properties, it is investigated for potential therapeutic applications in hormone-related conditions such as menopause and osteoporosis.

Industry: The compound is used in the development of dietary supplements and functional foods aimed at promoting health and wellness.

Mechanism of Action

The mechanism of action of 4’-Isopropylisoflavone involves its interaction with estrogen receptors in the body. By binding to these receptors, it can mimic or modulate the effects of endogenous estrogens. This interaction can influence various molecular pathways, including those involved in cell proliferation, apoptosis, and gene expression. The compound’s antioxidant properties also contribute to its biological effects by reducing oxidative stress and inflammation.

Comparison with Similar Compounds

Genistein: Another well-known isoflavone with strong estrogenic activity.

Daidzein: Similar to genistein, it is found in soybeans and has estrogenic effects.

Glycitein: A less common isoflavone with similar biological activities.

Uniqueness: 4’-Isopropylisoflavone is unique due to its specific isopropyl substitution, which can influence its biological activity and interaction with molecular targets. This structural variation can result in different pharmacokinetic and pharmacodynamic properties compared to other isoflavones.